Cas no 1806451-38-6 (Ethyl 3-hydrazinyl-4-mercaptobenzoate)

• Product Name: Ethyl 3-hydrazinyl-4-mercaptobenzoate
• CAS No: 1806451-38-6
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 4955694
• Update Time: 2025-08-05

Ethyl 3-hydrazinyl-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydrazinyl-4-mercaptobenzoate

• Inchi： 1S/C9H12N2O2S/c1-2-13-9(12)6-3-4-8(14)7(5-6)11-10/h3-5,11,14H,2,10H2,1H3
• InChI Key： YLPGTSYSHASZNH-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)OCC)=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.5
• Topological Polar Surface Area: 65.4

Additional information on Ethyl 3-hydrazinyl-4-mercaptobenzoate

Ethyl 3-hydrazinyl-4-mercaptobenzoate (CAS No. 1806451-38-6): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 3-hydrazinyl-4-mercaptobenzoate, identified by its CAS number 1806451-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, combining a hydrazinyl group with a mercaptobenzoate moiety, make it a versatile building block for drug discovery efforts.

The< strong>hydrazinyl substituent in Ethyl 3-hydrazinyl-4-mercaptobenzoate is particularly noteworthy due to its ability to participate in diverse chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones. This reactivity is exploited in the synthesis of hydrazine-based drugs, which have shown promise in treating conditions such as tuberculosis and certain types of cancer. The mercaptobenzoate group, on the other hand, introduces a sulfur atom that can engage in metal coordination or form disulfide bonds, enhancing the compound's potential utility in medicinal chemistry.

In recent years, Ethyl 3-hydrazinyl-4-mercaptobenzoate has been explored in the development of novel therapeutic agents targeting neurological diseases. For instance, studies have demonstrated its role in synthesizing hydrazine derivatives that exhibit neuroprotective properties by modulating oxidative stress and inflammation. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Researchers have also investigated its potential as an anti-inflammatory agent, leveraging its hydrazinyl group to interact with inflammatory pathways.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Ethyl 3-hydrazinyl-4-mercaptobenzoate in streamlining drug development processes. Its synthetic accessibility and functional diversity have enabled chemists to rapidly design and test new molecular architectures. Advances in synthetic methodologies have further enhanced the efficiency of producing this compound, making it more readily available for research purposes. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative applications of Ethyl 3-hydrazinyl-4-mercaptobenzoate, driving progress in areas such as targeted therapy and personalized medicine.

The chemical properties of Ethyl 3-hydrazinyl-4-mercaptobenzoate have also been studied for their potential in material science applications. The presence of both a hydrazinyl and mercaptobenzoate group allows for unique interactions with surfaces and polymers, making it a candidate for developing novel coatings or adhesives with enhanced durability and functionality. Additionally, its reactivity with transition metals has been explored for catalytic applications, where it can serve as a ligand or co-catalyst in various organic transformations.

Ongoing research continues to uncover new possibilities for Ethyl 3-hydrazinyl-4-mercaptobenzoate, particularly in the realm of green chemistry. Efforts are being made to optimize synthetic routes that minimize waste and reduce environmental impact while maintaining high yields and purity standards. These initiatives align with global trends toward sustainable pharmaceutical production, ensuring that compounds like Ethyl 3-hydrazinyl-4-mercaptobenzoate meet both scientific excellence and ecological responsibility.

In conclusion, Ethyl 3-< strong hydrazinyl strong > -4 - < strong mercaptobenzoate strong > (CAS No. 1806451-38-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research progresses, this compound is expected to play an even greater role in addressing complex diseases and improving therapeutic outcomes worldwide.